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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

An In-depth Technical Guide on the Thermodynamic Properties of Crystalline Cesium
Tribromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

crystalline Cesium Tribromide (CsBr₃). The information is compiled from experimental studies

to provide researchers, scientists, and professionals in drug development with essential data

and methodologies for their work with this compound.

Core Thermodynamic Properties
Crystalline Cesium Tribromide is an orange to dark red solid with a molar mass of 372.617

g·mol⁻¹. It melts with decomposition at 38 °C. The compound crystallizes in the orthorhombic

system with the Pmnb space group.

Enthalpy of Formation
The standard enthalpy of formation (ΔHf°) of crystalline CsBr₃ has been determined

experimentally through solution calorimetry. The accepted value is:

ΔHf°(CsBr₃, c, 298.15 K) = -433.8 ± 2.0 kJ mol⁻¹

This value indicates that the formation of crystalline Cesium Tribromide from its constituent

elements (Cesium, Bromine) in their standard states is an exothermic process.
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Other Thermodynamic Data
Currently, experimentally determined values for the standard entropy (S°), Gibbs free energy of

formation (ΔGf°), and heat capacity (Cp) of crystalline Cesium Tribromide are not readily

available in the surveyed literature. Further experimental investigation is required to establish

these crucial thermodynamic parameters.

Data Summary
The following table summarizes the available quantitative thermodynamic data for crystalline

Cesium Tribromide.

Thermodynamic
Property

Symbol Value (at 298.15 K) Units

Standard Enthalpy of

Formation
ΔHf° -433.8 ± 2.0 kJ mol⁻¹

Standard Molar

Entropy
S° Data not available J mol⁻¹ K⁻¹

Standard Gibbs Free

Energy of Formation
ΔGf° Data not available kJ mol⁻¹

Heat Capacity Cp Data not available J mol⁻¹ K⁻¹

Experimental Protocols
The determination of the standard enthalpy of formation of crystalline CsBr₃ relies on the

principles of solution calorimetry. This section outlines the detailed methodology based on the

established experimental work in the field.

Synthesis of Crystalline Cesium Tribromide
High-purity crystalline Cesium Tribromide is a prerequisite for accurate thermodynamic

measurements. A common method for its synthesis is as follows:

Reaction Mixture: A concentrated aqueous solution of Cesium Bromide (CsBr) is prepared.
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Addition of Bromine: A large excess of liquid Bromine (Br₂) is added to the CsBr solution.

Crystallization: The mixture is allowed to crystallize. The excess Bromine and the aqueous

solution are removed, yielding dark red crystals of CsBr₃.

Purification and Storage: The crystals are purified and stored in a controlled environment to

prevent decomposition.

Solution Calorimetry for Enthalpy of Formation
The standard enthalpy of formation is determined by measuring the heat of reaction of

crystalline CsBr₃ in a suitable solvent and applying Hess's Law. The experimental workflow

involves the following key steps:

Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard

reaction with a known enthalpy change.

Sample Preparation: A precisely weighed sample of pure, crystalline CsBr₃ is encapsulated

in a sealed ampoule.

Calorimetric Measurement:

The calorimeter is filled with a specific volume of a suitable reaction solvent (e.g., an

aqueous solution).

The system is allowed to reach thermal equilibrium.

The ampoule containing the CsBr₃ sample is broken within the solvent, initiating the

dissolution and reaction.

The temperature change of the solution is meticulously recorded over time until the

reaction is complete and thermal equilibrium is re-established.

Data Analysis: The enthalpy of the reaction is calculated from the observed temperature

change and the heat capacity of the calorimeter. By combining this with the known standard

enthalpies of formation of the other reactants and products in the reaction, the standard

enthalpy of formation of CsBr₃(c) is determined.
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Visualization of Experimental Workflow
The logical flow for the experimental determination of the standard enthalpy of formation of

crystalline Cesium Tribromide is illustrated in the following diagram.
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Caption: Experimental workflow for determining the standard enthalpy of formation of CsBr₃.
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To cite this document: BenchChem. [Thermodynamic properties of crystalline Cesium
tribromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13813981#thermodynamic-properties-of-crystalline-
cesium-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b13813981#thermodynamic-properties-of-crystalline-cesium-tribromide
https://www.benchchem.com/product/b13813981#thermodynamic-properties-of-crystalline-cesium-tribromide
https://www.benchchem.com/product/b13813981#thermodynamic-properties-of-crystalline-cesium-tribromide
https://www.benchchem.com/product/b13813981#thermodynamic-properties-of-crystalline-cesium-tribromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13813981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

